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Compound of Interest

Compound Name: 5-lodothiophene-2-carbonitrile

Cat. No.: B178046

An In-Depth Technical Guide to 5-lodothiophene-2-carbonitrile: Synthesis, Characterization,
and Application

Authored by a Senior Application Scientist

This guide provides an in-depth analysis of 5-lodothiophene-2-carbonitrile, a key heterocyclic
intermediate. Designed for researchers, medicinal chemists, and drug development
professionals, this document elucidates the compound's chemical structure, physicochemical
properties, and spectroscopic signature. Furthermore, it details a robust synthetic protocol,
explores its enhanced reactivity in modern synthetic applications, and outlines essential safety
and handling procedures.

Chemical Identity and Structural Elucidation

5-lodothiophene-2-carbonitrile is a bifunctional heterocyclic compound featuring a thiophene
ring substituted with an iodo group at the 5-position and a nitrile group at the 2-position. This
specific arrangement of functional groups makes it a highly valuable and versatile building
block in organic synthesis.

¢ |I[UPAC Name: 5-iodothiophene-2-carbonitrile[1]
e Synonyms: 2-Cyano-5-iodothiophene, 5-iodo-2-thiophenecarbonitrile

e CAS Number: 18945-81-8
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e Molecular Formula: CsHzINS
e Molecular Weight: 235.05 g/mol [2]

The structure consists of an aromatic five-membered thiophene ring, which imparts unique
electronic properties. The electron-withdrawing nitrile group (-C=N) influences the reactivity of
the ring, while the iodo group (-I) serves as an excellent leaving group, particularly in metal-

catalyzed cross-coupling reactions.
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Starting Materials

2-Thiophenecarbonitrile lodine (12) Mercuric Oxide (HgO) Solvent (Toluene)
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© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Palladium-Catalyzed Cross-Coupling Product Scaffolds

/@ » Aryl-Thiophene
Pd(0), Base
| | sonogashira

AIkynyI-Thiophenej

)

5-lodothiophene-2-carbonitrile Bl [(O)M=EEE

x

heck

Pd(0), Base

AIkenyI-Thiophenej

buchwald Amino-Thiophene

/_

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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